Cas no 2349564-75-4 (N-Boc-4-fluoro-L-tryptophan)

• Product Name: N-Boc-4-fluoro-L-tryptophan
• CAS No: 2349564-75-4
• Molecular Formula: C₁₆H₁₉FN₂O₄
• Molecular Weight: 322.331467866898
• CID: 6787990
• PubChem ID: 94021222

N-Boc-4-fluoro-L-tryptophan Properties

Names and Identifiers

• N-Boc-4-fluoro-L-tryptophan
• (2S)-3-(4-fluoro-1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 2349564-75-4

• InChIKey： REBIRBARADNEFZ-LBPRGKRZSA-N
• Inchi： 1S/C16H19FN2O4/c1-16(2,3)23-15(22)19-12(14(20)21)7-9-8-18-11-6-4-5-10(17)13(9)11/h4-6,8,12,18H,7H2,1-3H3,(H,19,22)(H,20,21)/t12-/m0/s1
• SMILES： FC1=CC=CC2=C1C(=CN2)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.13288525g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 322.13288525g/mol
• Heavy Atom Count: 23
• Complexity: 452
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 91.4Ų